Cas no 72957-42-7 (AMP PNP (~90%))

• Product Name: AMP PNP (~90%)
• CAS No: 72957-42-7
• MF: C₁₀H₁₃Li₄N₆O₁₂P₃
• MW: 529.928503751755
• CID: 573542
• PubChem ID: 16760279
• Update Time: 2025-10-28

AMP PNP (~90%) Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,monoanhydride with imidodiphosphoric acid, tetralithium salt (9CI)
• tetralithium,[[5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-(phosphonatoamino)phosphinate
• Adenylyl imidodiphosphate tetralithium salt
• adenylyl-imidodiphosphate tetralithium
• AMP-PNP
• tetralithium
• AMP-PNP tetralithium
• tetralithium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-(phosphonatoamino)phosphinate
• Adenosine-5'-[(?,?)-imido]triphosphate tetralithium salt
• AKOS030211131
• PD080102
• Adenylyl-imidodiphosphate,tetralithium salt
• CHEMBL4217220
• 72957-42-7
• EINECS 277-127-5
• 5'-Adenylic acid, monoanhydride with imidodiphosphoric acid, tetralithium salt
• AMP PNP
• AMP-PNP (tetralithium)
• Adenylyl-imidodiphosphate, Tetralithium Salt
• G12111
• AMP PNP (~90%)

• Inchi： 1S/C10H17N6O12P3.4Li/c11-8-5-9(13-2-12-8)16(3-14-5)10-7(18)6(17)4(27-10)1-26-31(24,25)28-30(22,23)15-29(19,20)21;;;;/h2-4,6-7,10,17-18H,1H2,(H,24,25)(H2,11,12,13)(H4,15,19,20,21,22,23);;;;/q;4*+1/p-4/t4-,6-,7-,10-;;;;/m1..../s1
• InChI Key： FDBDJIGGLGUOPP-KWIZKVQNSA-J
• SMILES： P(=O)([O-])(OP(NP(=O)([O-])[O-])(=O)[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 530.04400
• Monoisotopic Mass: 530.0444446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 773
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 293Ų

Experimental Properties

• Color/Form: 。
• Solubility: H2O: 50 mg/mL
• PSA: 322.68000
• LogP: 0.66890
• Solubility: 。

AMP PNP (~90%) Security Information

• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates

Additional information on AMP PNP (~90%)

Research Briefing on AMP PNP (~90%) and Its Applications in Chemical Biology and Medicine

AMP PNP (~90%), a non-hydrolyzable analog of ATP, has been widely used in biochemical and pharmacological studies to investigate ATP-dependent processes. The compound, with the CAS number 72957-42-7, is particularly valuable for studying enzyme kinetics, protein-protein interactions, and signal transduction pathways. This research briefing aims to summarize the latest findings related to AMP PNP (~90%) and its applications in chemical biology and medicine, with a focus on recent advancements and emerging trends.

Recent studies have highlighted the role of AMP PNP (~90%) in elucidating the mechanisms of ATP-binding proteins, such as kinases and ATPases. For instance, a 2023 study published in the Journal of Biological Chemistry demonstrated the use of AMP PNP (~90%) to stabilize the active conformation of a key kinase involved in cancer progression. The study revealed that AMP PNP (~90%) effectively inhibits the kinase's activity by mimicking the transition state of ATP hydrolysis, providing insights into potential therapeutic strategies.

In addition to its applications in enzymology, AMP PNP (~90%) has been employed in structural biology to facilitate the crystallization of ATP-dependent proteins. A recent Nature Communications article (2024) reported the successful use of AMP PNP (~90%) in determining the high-resolution crystal structure of a novel ATPase implicated in neurodegenerative diseases. The findings underscored the compound's utility in resolving conformational dynamics and identifying allosteric binding sites.

Furthermore, AMP PNP (~90%) has been instrumental in drug discovery efforts. A 2023 study in Cell Chemical Biology described the development of a high-throughput screening assay using AMP PNP (~90%) to identify small-molecule inhibitors of a pathogenic ATPase. The assay leveraged the compound's ability to compete with ATP, enabling the discovery of potent inhibitors with potential clinical applications.

Despite its widespread use, challenges remain in optimizing the purity and stability of AMP PNP (~90%) for specific applications. Recent advancements in synthetic chemistry have addressed some of these limitations, as evidenced by a 2024 ACS Chemical Biology report detailing an improved synthesis protocol for AMP PNP (~90%) with enhanced yield and purity. These developments are expected to broaden the compound's utility in both basic and translational research.

In conclusion, AMP PNP (~90%) continues to be a cornerstone tool in chemical biology and medical research. Its ability to mimic ATP while resisting hydrolysis makes it indispensable for studying ATP-dependent processes. The latest research highlights its expanding role in structural biology, drug discovery, and mechanistic enzymology, paving the way for future breakthroughs in understanding and targeting ATP-driven pathways.